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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive historical and technical overview of 2-Methyl-1-
heptene. While a singular "discovery" paper remains elusive, this document traces its probable

first synthesis to the broader exploration of olefin synthesis in the 1940s. Detailed experimental

protocols for its preparation via the Grignard reaction, a summary of its physical and chemical

properties, and an analysis of its limited role in biological systems are presented. This guide is

intended to serve as a thorough resource for professionals in chemistry and drug development.

Historical Context and Discovery
The precise moment of discovery for 2-Methyl-1-heptene is not clearly documented in a

single, dedicated publication. Its emergence is intertwined with the extensive research into

hydrocarbon synthesis and the development of new methods for creating olefins in the mid-

20th century. Key among these were the investigations into the reactions of Grignard reagents

with allylic chlorides.

Pioneering work by Albert L. Henne, Henry H. Chanan, and Amos Turk in 1941 detailed the

synthesis of various olefins using this methodology. While their paper does not specifically

name 2-Methyl-1-heptene, it lays the foundational synthetic principles. Subsequently, the

comprehensive work by Cecil E. Boord, Albert L. Henne, and their colleagues at The Ohio

State University, particularly their 1949 publication in Industrial & Engineering Chemistry,
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provides detailed characterization of numerous hydrocarbons synthesized via Grignard

reagents. It is highly probable that 2-Methyl-1-heptene was first synthesized and characterized

as part of these systematic studies on olefin production.

Physicochemical Properties
2-Methyl-1-heptene is a colorless, highly flammable liquid. Its key quantitative properties are

summarized in the table below, compiled from various sources.

Property Value Source(s)

Molecular Formula C₈H₁₆ --INVALID-LINK--

Molecular Weight 112.21 g/mol --INVALID-LINK--

CAS Number 15870-10-7 --INVALID-LINK--

Boiling Point 117-120 °C --INVALID-LINK--

Density 0.713 g/mL at 25 °C --INVALID-LINK--

Refractive Index (n20/D) 1.411 --INVALID-LINK--

Melting Point -87.38 °C --INVALID-LINK--

Vapor Pressure 38 mmHg at 37.7 °C --INVALID-LINK--

Flash Point 10 °C (50 °F) - closed cup --INVALID-LINK--

Synthesis of 2-Methyl-1-heptene
The most historically significant and reliable method for the synthesis of 2-Methyl-1-heptene is

the reaction of a Grignard reagent with an appropriate allylic chloride. Specifically, the reaction

of n-butylmagnesium halide with methallyl chloride yields the target compound.

General Reaction Pathway
The overall reaction can be depicted as follows:
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Synthesis

Work-up

Purification

Prepare Grignard Reagent
(n-Butylmagnesium Bromide)

React with Methallyl Chloride

Quench with aq. NH4Cl

Separate Organic Layer

Extract Aqueous Layer

Dry and Filter

Remove Solvent

Fractional Distillation

Pure 2-Methyl-1-heptene

Click to download full resolution via product page
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To cite this document: BenchChem. [The Discovery and Synthesis of 2-Methyl-1-heptene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091929#historical-research-on-the-discovery-of-2-
methyl-1-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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